Z-Ile-Glu(O-t-butyl)-Ala-Leucinal
Overview
Description
Z-Ile-Glu(O-t-butyl)-Ala-Leucinal (ZIGAL) is a synthetic peptide consisting of four amino acids: isoleucine, glutamic acid, alanine, and leucine. This peptide has been studied extensively and is known for its wide range of applications in the scientific research field. ZIGAL has been found to have a wide range of biochemical and physiological effects, and has been used in a variety of laboratory experiments. In
Scientific Research Applications
Cancer Treatment
Proteasome inhibitors have been approved for the treatment of multiple myeloma and mantle cell lymphoma . They prevent the accumulation of misfolded proteins, control the cell cycle, and regulate the immune response . Inhibition of proteasome activity often leads to the inability of tumor cells to metabolize intracellular proteins in time, causing an imbalance in intracellular metabolism, and ultimately leading to the demise of tumor cells .
Neurodegenerative Disorders
Proteasome inhibitors have been reported to cause an accumulation of ubiquitinated proteins in neuronal cells . This suggests potential applications in the treatment of neurodegenerative disorders where protein aggregation is a common feature.
Autoimmune Diseases
The proteasome plays a critical role in the immune response . Therefore, proteasome inhibitors could be used to modulate the immune system and treat autoimmune diseases.
Drug Discovery
Proteasome inhibitors are used in drug discovery campaigns targeting the human proteasome . Computational approaches are being used to discover new proteasome inhibitors with significant chemical diversity and efficacy .
Protein Homeostasis
The proteasome is the central component of the main cellular protein degradation pathway . Proteasome inhibitors can be used to study protein homeostasis and the effects of disrupting this balance.
Cell Growth and Proliferation
The proteasome controls the cell cycle . Therefore, proteasome inhibitors can be used to study cell growth and proliferation.
DNA Repair
The proteasome has been linked to various physiological processes, including DNA repair . Proteasome inhibitors can be used to study the role of the proteasome in DNA repair mechanisms.
Signaling Processes
The proteasome regulates signaling processes . Proteasome inhibitors can be used to study these processes and how they are affected when proteasome activity is inhibited.
Mechanism of Action
Target of Action
Proteasome Inhibitor I, also known as Z-Ile-Glu(O-t-butyl)-Ala-Leucinal, primarily targets the proteasome, a large multicatalytic protein complex responsible for the degradation of proteins into peptides . More specifically, it targets one of the proteolytic subunits within the proteasome . The proteasome plays an essential role in maintaining cellular homeostasis by controlling the degradation of the majority of regulatory proteins in eukaryotic cells, including proteins that control cell-cycle progression, apoptosis, and DNA repair .
Result of Action
The result of Proteasome Inhibitor I’s action is the induction of cell cycle arrest and apoptosis . This occurs via modulation of several pathways, including the stabilization of p53, activation of C-Jun NH2-terminal kinase (JNK), and deactivation of nuclear factor kappa-B (NFκB), leading to the activation of both intrinsic and extrinsic caspase cascades .
properties
IUPAC Name |
tert-butyl (4S)-5-[[(2S)-1-[[(2S)-4-methyl-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-4-[[(2S,3S)-3-methyl-2-(phenylmethoxycarbonylamino)pentanoyl]amino]-5-oxopentanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C32H50N4O8/c1-9-21(4)27(36-31(42)43-19-23-13-11-10-12-14-23)30(41)35-25(15-16-26(38)44-32(6,7)8)29(40)33-22(5)28(39)34-24(18-37)17-20(2)3/h10-14,18,20-22,24-25,27H,9,15-17,19H2,1-8H3,(H,33,40)(H,34,39)(H,35,41)(H,36,42)/t21-,22-,24-,25-,27-/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
TYFTWYMXUWCOOB-YICLCXKGSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C(=O)NC(CCC(=O)OC(C)(C)C)C(=O)NC(C)C(=O)NC(CC(C)C)C=O)NC(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC[C@H](C)[C@@H](C(=O)N[C@@H](CCC(=O)OC(C)(C)C)C(=O)N[C@@H](C)C(=O)N[C@@H](CC(C)C)C=O)NC(=O)OCC1=CC=CC=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C32H50N4O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
618.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Z-Ile-Glu(O-t-butyl)-Ala-Leucinal | |
CAS RN |
158442-41-2 |
Source
|
| Record name | Proteasome inhibitor I | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0158442412 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
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